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Introduction
N-nitroso-meropenem is a potential nitrosamine impurity that can arise in meropenem drug

products.[1] Nitrosamine impurities are a class of compounds that are considered probable

human carcinogens, making their detection and quantification in pharmaceutical products a

critical regulatory and safety concern.[2][3] The acceptable intake (AI) limit for N-nitroso-
meropenem, as a nitrosamine drug substance related impurity (NDSRI), has been set by the

U.S. Food and Drug Administration (FDA) at 1500 ng/day.[4] This necessitates the use of highly

sensitive and specific analytical methods to ensure that levels of this impurity in meropenem

products are well below this safety threshold.

This document provides detailed application notes and protocols for the detection and

quantification of N-nitroso-meropenem in meropenem drug substances and products. The

primary recommended technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), which offers the required sensitivity and selectivity for trace-level analysis.[5][6] An

alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)

method is also presented as a screening tool.
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Analytical Methods Overview
The choice of analytical method depends on the required sensitivity and the specific laboratory

instrumentation available. LC-MS/MS is the gold standard for nitrosamine analysis due to its

high selectivity and ability to achieve low detection limits.[5] HPLC-UV can be a viable

alternative for initial screening or in situations where MS detection is not readily available,

although it may lack the required sensitivity for trace-level quantification.[7][8][9]

Table 1: Comparison of Analytical Techniques for N-
Nitroso-Meropenem Detection

Parameter LC-MS/MS HPLC-UV

Principle

Separation by liquid

chromatography followed by

detection based on mass-to-

charge ratio.

Separation by liquid

chromatography followed by

detection based on UV

absorbance.

Sensitivity High (ng/mL to pg/mL levels)
Moderate (µg/mL to high

ng/mL levels)[7]

Selectivity Very High Moderate

Confirmation
High (based on parent and

product ion masses)
Low (based on retention time)

Application
Confirmatory analysis and

routine quality control.

Screening and preliminary

analysis.

Experimental Protocols
Protocol 1: LC-MS/MS Method for the Quantification of
N-Nitroso-Meropenem
This protocol is based on established methods for the analysis of nitrosamine impurities in

pharmaceutical products and is adapted for the specific analysis of N-nitroso-meropenem in a

meropenem matrix.

1. Sample Preparation
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Drug Substance: Accurately weigh approximately 50 mg of the meropenem drug substance

into a 15 mL centrifuge tube.

Drug Product (Tablets/Powder for Injection): Weigh and finely powder a representative

number of tablets or the contents of vials to obtain a powder equivalent to 50 mg of

meropenem. Transfer this to a 15 mL centrifuge tube.

Extraction: Add 10 mL of methanol to the centrifuge tube. Vortex for 1 minute and then

sonicate for 20 minutes to ensure complete dissolution of N-nitroso-meropenem.[10]

Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to precipitate any

undissolved excipients.[11][12]

Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for

analysis.[11][12]

2. Chromatographic Conditions

Parameter Condition

Instrument
UHPLC system coupled to a triple quadrupole

mass spectrometer

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, then return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

3. Mass Spectrometric Conditions
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Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

MRM Transitions

To be determined by infusion of N-nitroso-

meropenem standard. A hypothetical transition

could be based on the protonated molecular ion

[M+H]+.

4. Quantitative Data (Typical Performance)

The following table presents typical performance characteristics that should be established

during method validation.

Parameter Typical Value

Limit of Detection (LOD) 0.05 ng/mL

Limit of Quantification (LOQ) 0.15 ng/mL

Linearity (r²) > 0.995

Accuracy (% Recovery) 80-120%

Precision (%RSD) < 15%

Protocol 2: HPLC-UV Screening Method for N-Nitroso-
Meropenem
This method is suitable for screening purposes where high sensitivity is not the primary

requirement.
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1. Sample Preparation

Follow the same sample preparation procedure as described in Protocol 1.

2. Chromatographic Conditions

Parameter Condition

Instrument HPLC system with a UV/PDA detector

Column
C18 reverse-phase column (e.g., 150 x 4.6 mm,

5 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient 10% B to 90% B over 20 minutes

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 20 µL

UV Detection Wavelength

230 nm (or a more specific wavelength

determined by UV scan of N-nitroso-

meropenem standard)

3. Quantitative Data (Typical Performance)

Parameter Typical Value

Limit of Detection (LOD) 5 ng/mL

Limit of Quantification (LOQ) 15 ng/mL[7]

Linearity (r²) > 0.99

Accuracy (% Recovery) 85-115%

Precision (%RSD) < 10%
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Visualizations
Experimental Workflow for N-Nitroso-Meropenem
Analysis
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LC-MS/MS Analysis
(Confirmatory & Quantitative)

Primary Method
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Report Results and Compare
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Click to download full resolution via product page

Caption: Workflow for the analysis of N-nitroso-meropenem in meropenem samples.

Logical Relationship of Analytical Method Validation

Method Validation Parameters (ICH Q2(R1))

Analytical Method for
N-Nitroso-Meropenem

Specificity Linearity Accuracy Precision
(Repeatability & Intermediate) Limit of Detection (LOD) Limit of Quantification (LOQ) Robustness

Range

Click to download full resolution via product page

Caption: Key parameters for the validation of the analytical method.

Conclusion
The analytical methods outlined in this document provide a robust framework for the detection

and quantification of N-nitroso-meropenem in pharmaceutical products. The LC-MS/MS

method is recommended for its high sensitivity and specificity, which are essential for ensuring

that meropenem products meet the stringent regulatory requirements for nitrosamine

impurities. Proper method validation is crucial to guarantee reliable and accurate results,

thereby ensuring patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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